2-[4-(3-Fluoro-8-isopropyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethyl 3,4,5-trimethoxybenzoate

• Molecular Formula: C33H39FN2O5S
• Molecular Weight: 594.7g/mol
• IUPAC Name: 2-[4-(9-fluoro-3-propan-2-yl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethyl 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C33H39FN2O5S/c1-21(2)22-7-9-30-26(16-22)27(17-23-6-8-25(34)20-31(23)42-30)36-12-10-35(11-13-36)14-15-41-33(37)24-18-28(38-3)32(40-5)29(19-24)39-4/h6-9,16,18-21,27H,10-15,17H2,1-5H3
• InChI Key: NITNSLFCGVGFSH-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC2=C(C=C1)SC3=C(CC2N4CCN(CC4)CCOC(=O)C5=CC(=C(C(=C5)OC)OC)OC)C=CC(=C3)F

Description

2-[4-(3-Fluoro-8-isopropyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-1-piperazinyl]ethyl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C33H39FN2O5S and its molecular weight is 594.7g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.7 g of 3-fluoro-10-[4-(2-hydroxyethyl)piperazino]-8-isopropyl-10,11-dihydrodibenzo(b,f)thiepin (Example 2) in 20 ml of chloroform was treated with 5.2 g of 3,4,5-trimethoxybenzoyl chloride and after its dissolution, the mixture left overnight at room temperature. It was then decomposed with water and then diluted with chloroform and washed with an ice-cold 5% sodium hydroxide solution, dried with potassium carbonate and the chloroform evaporated. The remaining oil (8.4 g, 100%) was the crude ester which was neutralized with oxalic acid in ethanol to yield an oxalate crystallizing from aqueous ethanol and melting at 188°-192° C. with decomposition. The compound is identical with the product obtained by a different way according to Example 16.